Cas no 103441-05-0 (1,3-Cyclohexadiene-1-carboxylic acid, 4,6,6-trimethyl-)

• Product name: 1,3-Cyclohexadiene-1-carboxylic acid, 4,6,6-trimethyl-
• CAS No: 103441-05-0
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 1137406
• PubChem ID: 10630899

1,3-Cyclohexadiene-1-carboxylic acid, 4,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexadiene-1-carboxylic acid, 4,6,6-trimethyl-
• 4,6,6-Trimethylcyclohexa-1,3-dienecarboxylic acid
• SCHEMBL3134954
• DTXSID101218015
• 103441-05-0
• 4,6,6-Trimethyl-1,3-cyclohexadiene-1-carboxylic acid

• Inchi： InChI=1S/C10H14O2/c1-7-4-5-8(9(11)12)10(2,3)6-7/h4-5H,6H2,1-3H3,(H,11,12)
• InChI Key： JMRZNNKUYHPWKL-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C(C1)(C)C)C(=O)O

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 37.3